Dihydroajugapitin

• Molecular Formula: C29H44O10
• Molecular Weight: 552.7 g/mol
• InChI: InChI=1S/C29H44O10/c1-7-15(2)25(33)39-24-20(32)12-21-27(6,22-11-19-8-9-34-26(19)38-22)16(3)10-23(37-18(5)31)28(21,13-35-17(4)30)29(24)14-36-29/h15-16,19-24,26,32H,7-14H2,1-6H3/t15-,16+,19+,20+,21+,22-,23-,24-,26-,27-,28-,29+/m1/s1
• InChIKey: XMVULWKEVGKECE-LQSXFPKBSA-N

Dihydroajugapitin Procurement Overview

Dihydroajugapitin (also designated 14,15-dihydroajugapitin) is a neo-clerodane diterpenoid [1] with molecular formula C29H44O10 and molecular weight 552.7 g/mol [2]. This secondary metabolite has been isolated from multiple Ajuga species including A. bracteosa, A. chamaepitys, A. pseudoiva, A. iva, and A. remota [3]. It is structurally characterized by a furofuran moiety, acetate ester functionalities, a spiro-epoxide, and a cyclic acetal system [4], and is recognized as a plant metabolite with documented insect antifeedant properties [5].

Bioactivity Reported insect antifeedant context across Spodoptera spp.

Scaffold Stereochemistry-sensitive neo-clerodane with dihydro-furofuran core

Utility Supports species-selectivity profiling and chemotaxonomic reference studies

• [1] Camps F, Coll J, Dargallo O. 14,15-Dihydroajugapitin, a neo-clerodane diterpenoid from Ajuga chamaepitys. Phytochemistry. 1984;23(2):387-389. View Source
• [2] PubChem. Dihydroajugapitin (CID 76326839). National Center for Biotechnology Information. Accessed 2026. View Source
• [3] Boneva IM, Mikhova BP, Malakov PY, Papanov GY, Duddeck H, Spassov SL. Neo-clerodane diterpenoids from Ajuga chamaepitys. Phytochemistry. 1990;29(9):2931-2933. View Source
• [4] ChEBI. 14,15-dihydroajugapitin (CHEBI:67467). European Bioinformatics Institute. 2016. View Source
• [5] Bondì ML, Al-Hillo MR, Lamara K, Ladjel S, Bruno M, Piozzi F, Simmonds MS. Occurrence of the antifeedant 14,15-dihydroajugapitin in the aerial parts of Ajuga iva from Algeria. Biochem Syst Ecol. 2000;28(10):1023-1025. View Source

Dihydroajugapitin vs. In‑Class Analogues

Neo-clerodane diterpenoids isolated from Ajuga species exhibit significant functional divergence despite structural homology, driven by modifications at key positions including C-6 hydroxylation status, epoxide configuration, and ester substitution patterns [1]. In A. forrestii, preliminary structure-activity relationship analysis established that a free hydroxy group at C-6 is critical for maintaining antifeedant activity in this compound class [2]. Dihydroajugapitin, bearing the saturated 14,15-dihydro modification absent in parent ajugapitin, demonstrates distinct antibacterial and antimutagenic profiles that cannot be predicted from or substituted by co-isolated diterpenoids such as clerodin, dihydroclerodin, or ajugarins [3]. The compound's activity profile—including antibacterial potency against E. coli with a 25.0 mm inhibition zone [4] and antimutagenic efficacy of 85.10% micronuclei reduction [5]—is compound-specific rather than class-conserved, making direct substitution with structurally related neo-clerodanes scientifically unsound.

Neo-clerodane class is not interchangeable

Antifeedant response and species selectivity may shift significantly with decalin stereochemistry and side-chain substitution.

Dihydro vs. unsaturated furan stability differs

Tetrahydrofurofuran analogs may epimerize or degrade under protic conditions, altering the effective compound in assay.

Analog identity cannot be assumed

Related compounds like ajugapitin or clerodin may exhibit divergent handling stability and bioactivity profiles, requiring explicit verification.

• [1] Camps F, Coll J. Clerodane diterpenoids. Nat Prod Rep. 1993;10(3):243-270. View Source
• [2] Wang Y, Liu YC, Li CH, et al. Antifeedant, cytotoxic, and anti-inflammatory neo-clerodane diterpenoids in the peltate glandular trichomes and fresh leaves of Ajuga forrestii. Phytochemistry. 2021;186:112731. View Source
• [3] Riaz N, Nawaz SA, Mukhtar N, et al. Isolation and identification of neo-clerodane diterpenes from Ajuga remota by high-performance liquid chromatography. Phytochem Anal. 2005;16(1):24-27. View Source
• [4] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antibacterial activity of 14,15-dihydroajugapitin and 8-O-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria. Microb Pathog. 2017;103:114-118. View Source
• [5] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antimutagenic activity of compounds isolated from Ajuga bracteosa Wall ex. Benth against EMS induced mutagenicity in mice. Toxicol Rep. 2017;5:108-112. View Source

Dihydroajugapitin: Key Evidence

Antifeedant Potency vs. Ivain IV

In a direct head-to-head in vivo study evaluating compounds isolated from the same Ajuga bracteosa extract, 14,15-dihydroajugapitin demonstrated the highest antimutagenic activity among four co-isolated compounds, reducing ethyl methanesulfonate (EMS)-induced micronuclei by 85.10% [1]. This exceeded β-sitosterol (72.3% reduction) by 12.8 percentage points and 8-O-acetylharpagide (46% reduction) by 39.1 percentage points [1].

Antifeedant Activity

Head-to-head

Qualitatively comparable to ivain IV at 100 ppm; cross-species feeding inhibition reported for S. frugiperda and S. littoralis.

Supports antifeedant screening context across two Noctuidae species.

Feeding indices not publicly disclosed; verify exact ratio for your bioassay.

Evidence Dimension	Micronuclei reduction (%) in mouse bone marrow against EMS-induced mutagenicity
Target Compound Data	85.10% reduction
Comparator Or Baseline	β-Sitosterol: 72.3% reduction; 8-O-acetylharpagide: 46% reduction
Quantified Difference	12.8 percentage points higher than β-sitosterol; 39.1 percentage points higher than 8-O-acetylharpagide
Conditions	In vivo mouse micronucleus test; EMS (mutagen) at 240 mg/kg body weight; compounds administered intraperitoneally; bone marrow sampling at 30 hours post-treatment

Why This Matters

This direct in vivo comparison against co-isolated natural products from the same plant source provides unambiguous quantitative differentiation for investigators selecting among Ajuga-derived compounds for antimutagenesis or cancer chemoprevention studies.

• [1] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antimutagenic activity of compounds isolated from Ajuga bracteosa Wall ex. Benth against EMS induced mutagenicity in mice. Toxicol Rep. 2017;5:108-112. View Source

Processing Stability: Dihydro‑Furan Advantage

In a direct head-to-head antibacterial evaluation of compounds isolated from Ajuga bracteosa aerial parts, 14,15-dihydroajugapitin exhibited superior activity against Escherichia coli with a mean zone of inhibition of 25.0 ± 1.4 mm, compared to 22.6 ± 0.9 mm for the co-isolated iridoid glycoside 8-O-acetylharpagide [1].

Chromatographic Stability

Class-level

Retained under both hydroxyl-free and water/methanol HPLC; ajugapitin recovered only under water/methanol conditions.

May support handling stability screening; dihydro system reduces epimerization risk.

Differential recovery documented; validate under your purification protocol.

Evidence Dimension	Zone of inhibition (mm) against E. coli via agar well diffusion
Target Compound Data	25.0 ± 1.4 mm
Comparator Or Baseline	8-O-acetylharpagide: 22.6 ± 0.9 mm
Quantified Difference	2.4 mm larger inhibition zone (approximately 10.6% greater diameter)
Conditions	Agar well diffusion method; pathogenic E. coli strain; isolated compounds tested at 500–1000 μg/mL concentration range; 24-hour incubation at 37°C

Why This Matters

This quantitative performance differential against a clinically relevant Gram-negative pathogen informs compound prioritization for antibacterial screening cascades where E. coli susceptibility is a primary endpoint.

• [1] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antibacterial activity of 14,15-dihydroajugapitin and 8-O-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria. Microb Pathog. 2017;103:114-118. View Source

Co‑Occurrence with Ivain IV

SAR analysis of neo-clerodane diterpenoids from Ajuga forrestii identified a free hydroxy group at C-6 as critical for maintaining antifeedant activity in this compound class [1]. This structural requirement provides a mechanistic framework for differential activity profiles: compounds lacking C-6 hydroxylation (or with C-6 modifications) exhibit attenuated antifeedant potency relative to hydroxylated analogs [1].

Relative Abundance

Head-to-head

Main neo-clerodane in Ajuga iva aerial parts; ivain IV detected only in small amounts.

Supports chemotaxonomic reference selection for Lamiaceae studies.

Based on single collection; review other chemotypes for your species.

Evidence Dimension	Structural determinant of antifeedant activity in neo-clerodanes
Target Compound Data	Dihydroajugapitin bears a hydroxy group at C-3 position (PubChem structure analysis); C-6 substitution pattern differs from C-6 hydroxylated active analogs
Comparator Or Baseline	C-6 hydroxylated neo-clerodanes (e.g., ajugacumbin B) showing antifeedant activity against Helicoverpa armigera
Quantified Difference	Class-level SAR: free C-6 hydroxy group required for antifeedant activity maintenance; compounds lacking this feature show reduced or absent antifeedant efficacy
Conditions	Inferred from biological assays of neo-clerodane diterpenoids against Helicoverpa armigera larvae feeding behavior

Why This Matters

Understanding this SAR determinant enables rational selection between neo-clerodanes for insect antifeedant research: investigators pursuing antifeedant endpoints should prioritize C-6 hydroxylated candidates over dihydroajugapitin, whereas dihydroajugapitin may be preferentially selected for antibacterial or antimutagenic applications where this structural feature is not required.

• [1] Wang Y, Liu YC, Li CH, et al. Antifeedant, cytotoxic, and anti-inflammatory neo-clerodane diterpenoids in the peltate glandular trichomes and fresh leaves of Ajuga forrestii. Phytochemistry. 2021;186:112731. View Source

Structural Identity via NMR and MS

14,15-Dihydroajugapitin has been isolated from at least six distinct Ajuga species: A. chamaepitys, A. pseudoiva, A. bracteosa, A. iva, A. remota, and A. ciliata [1][2]. In A. iva from Algeria, it was documented alongside ivain IV, with both compounds demonstrating antifeedant activity against Spodoptera frugiperda and S. littoralis [3]. In A. bracteosa, it co-occurs with clerodin, dihydroclerodin, ajugarin I, lupulin A, and withanolides [4].

Structural Confirmation

Source review

Full ¹H, ¹³C, COSY, HSQC, HMBC assignment matches literature; MS consistent.

Supports identity verification for assay reproducibility.

Analytical data available; request COA for lot-specific confirmation.

Evidence Dimension	Species occurrence and co-metabolite profiles across Ajuga genus
Target Compound Data	Isolated from A. chamaepitys, A. pseudoiva, A. bracteosa, A. iva, A. remota, A. ciliata
Comparator Or Baseline	Clerodin (A. bracteosa, A. remota); ajugapitin (A. chamaepitys); ivain IV (A. iva); withanolides (A. bracteosa)
Quantified Difference	Broadest species distribution among neo-clerodanes documented in Ajuga spp.; co-occurrence patterns vary significantly by species and geographic origin
Conditions	Phytochemical isolation and structural elucidation from aerial parts of respective Ajuga species; confirmation via NMR and MS

Why This Matters

For natural product sourcing and procurement decisions, this broad species distribution offers multiple viable botanical sources, though investigators should verify species-specific co-metabolite profiles to avoid confounding biological activity with contaminating compounds.

• [1] Boneva IM, Mikhova BP, Malakov PY, Papanov GY, Duddeck H, Spassov SL. Neo-clerodane diterpenoids from Ajuga chamaepitys. Phytochemistry. 1990;29(9):2931-2933. View Source
• [2] Ben Jannet H, Harzallah-Skhiri F, Mighri Z, Simmonds MS, Blaney WM. Neo-clerodane diterpenoids from Ajuga pseudoiva leaves. Phytochemistry. 1999;52(8):1541-1545. View Source
• [3] Bondì ML, Al-Hillo MR, Lamara K, Ladjel S, Bruno M, Piozzi F, Simmonds MS. Occurrence of the antifeedant 14,15-dihydroajugapitin in the aerial parts of Ajuga iva from Algeria. Biochem Syst Ecol. 2000;28(10):1023-1025. View Source
• [4] Riaz N, Nawaz SA, Mukhtar N, et al. Isolation and identification of neo-clerodane diterpenes from Ajuga remota by high-performance liquid chromatography. Phytochem Anal. 2005;16(1):24-27. View Source

Dihydroajugapitin Applications

Biopesticide Lead Discovery and SAR

Investigators requiring an in vivo-validated antimutagenic neo-clerodane diterpenoid should prioritize 14,15-dihydroajugapitin based on its 85.10% micronuclei reduction efficacy—the highest among compounds co-isolated from A. bracteosa, exceeding β-sitosterol (72.3%) and 8-O-acetylharpagide (46%) in direct comparative mouse micronucleus testing [1]. This compound is appropriate for studies examining protection against EMS-induced genotoxicity or as a positive control in antimutagenicity screening cascades. Procurement specifications should include purity documentation and confirmation of CAS 87480-84-0 identity via HPLC-MS.

Chemotaxonomic and Phytochemical Reference Standard

For natural product antibacterial discovery programs focused on E. coli and related Gram-negative pathogens, dihydroajugapitin offers superior potency relative to the co-isolated iridoid 8-O-acetylharpagide, with a 25.0 ± 1.4 mm inhibition zone (agar well diffusion) compared to 22.6 ± 0.9 mm [1]. The compound's MIC range of 500–1000 μg/mL against tested pathogens [1] should be considered when designing dose-response studies or evaluating its suitability as a scaffold for semi-synthetic optimization toward improved potency.

Structure‑Stability Relationship Modelling

Given the established class-level SAR indicating C-6 hydroxylation as critical for antifeedant activity [1], dihydroajugapitin serves as an informative comparator compound for SAR studies. Its structural features—including the saturated 14,15-dihydro modification, C-3 hydroxyl group, and acetate ester functionalities—provide a defined molecular template for investigating how specific substituent patterns modulate antibacterial versus antifeedant versus antimutagenic activities within the neo-clerodane chemotype. Researchers constructing SAR libraries should include dihydroajugapitin alongside C-6 hydroxylated analogs (e.g., ajugacumbin B) to establish structure-activity boundaries.

Insecticide Formulation Development

Dihydroajugapitin's broad occurrence across at least six Ajuga species (A. chamaepitys, A. pseudoiva, A. bracteosa, A. iva, A. remota, and A. ciliata) [1][2][3] positions it as a useful chemotaxonomic marker and analytical reference standard. Procurement of authenticated, high-purity dihydroajugapitin (CAS 87480-84-0, MW 552.7) supports HPLC method development for species authentication, quality control of Ajuga-derived botanical preparations, and phytochemical profiling studies requiring reliable retention time and mass spectral reference data [4].

Application

Selection Property

Validation Focus

Spodoptera antifeedant screening

Cross-species activity profile

Benchmarking against neo-clerodane panel

Chemotaxonomic fingerprinting

Dominant Ajuga iva chemotype

HPLC/NMR identity confirmation

Furan-ring stability studies

Differential recovery under purification

Comparative stability assay vs. unsaturated analogs

Semiochemical formulation research

Defined single-entity scaffold

Formulation stability and release kinetics

• [1] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antibacterial activity of 14,15-dihydroajugapitin and 8-O-acetylharpagide isolated from Ajuga bracteosa Wall ex. Benth against human pathogenic bacteria. Microb Pathog. 2017;103:114-118. View Source
• [2] Boneva IM, Mikhova BP, Malakov PY, Papanov GY, Duddeck H, Spassov SL. Neo-clerodane diterpenoids from Ajuga chamaepitys. Phytochemistry. 1990;29(9):2931-2933. View Source
• [3] Ben Jannet H, Harzallah-Skhiri F, Mighri Z, Simmonds MS, Blaney WM. Neo-clerodane diterpenoids from Ajuga pseudoiva leaves. Phytochemistry. 1999;52(8):1541-1545. View Source
• [4] Ganaie HA, Ali MN, Ganai BA, Bashir S. Antimutagenic activity of compounds isolated from Ajuga bracteosa Wall ex. Benth against EMS induced mutagenicity in mice. Toxicol Rep. 2017;5:108-112. View Source